(4-ALLYLPIPERAZINO)(2-THIENYL)METHANONE

• IUPAC Name: (4-prop-2-enylpiperazin-1-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C12H16N2OS/c1-2-5-13-6-8-14(9-7-13)12(15)11-4-3-10-16-11/h2-4,10H,1,5-9H2
• InChI Key: DZVHMJVXKPMCMU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=CC=CS2
• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol

Description

(4-Allylpiperazino)(2-thienyl)methanone is a synthetic organic compound featuring a piperazine ring substituted with an allyl group at the 4-position and linked to a 2-thienyl moiety via a methanone bridge. The allyl group introduces reactivity for further functionalization, while the thienyl group contributes to π-π interactions, which are critical in molecular binding and optoelectronic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-ALLYLPIPERAZINO)(2-THIENYL)METHANONE typically involves the reaction of allylpiperazine with a thienyl-containing reagent. One common method is the condensation reaction between allylpiperazine and 2-thiophenecarbonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

On an industrial scale, the production of (4-ALLYLPIPERAZINO)(2-THIENYL)METHANONE may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

(4-ALLYLPIPERAZINO)(2-THIENYL)METHANONE undergoes various chemical reactions, including:

Oxidation: The thienyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The allyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used under mild conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can react with the allyl group in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted allylpiperazines.

Scientific Research Applications

(4-ALLYLPIPERAZINO)(2-THIENYL)METHANONE has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-ALLYLPIPERAZINO)(2-THIENYL)METHANONE involves its interaction with specific molecular targets. The allylpiperazine moiety can interact with receptors or enzymes, modulating their activity. The thienyl group may contribute to the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Piperazine Ring

The piperazine ring’s substitution pattern significantly influences physicochemical and biological properties. Key comparisons include:

Compound Name	Piperazine Substituent	Aromatic Group	Molecular Weight (g/mol)	Notable Properties/Activities	Reference
(4-Allylpiperazino)(2-thienyl)methanone	Allyl	2-Thienyl	~264.36*	Potential for functionalization	Inferred
Thiophen-2-yl (4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)methanone	4-(Trifluoromethyl)phenyl	2-Thienyl	~395.42	Enhanced lipophilicity due to CF₃ group
4-(2-Hydroxyethyl)piperazinomethanone	2-Hydroxyethyl	Thienoindol-2-yl	343.44	Increased hydrophilicity
(4-Methylpiperazino)(2-aminophenyl)methanone	Methyl	2-Aminophenyl	~233.30	Amine group for hydrogen bonding

*Calculated based on molecular formula C₁₁H₁₆N₂OS.

Key Observations :

• Hydrophilicity : The 2-hydroxyethyl substituent in improves water solubility, a contrast to the allyl group’s moderate hydrophobicity.
• Reactivity : The allyl group offers sites for click chemistry or polymerization, which is absent in methyl or trifluoromethyl analogs.

Variations in the Aromatic Group

The aromatic moiety’s nature impacts electronic properties and binding interactions:

Compound Name	Aromatic Group	Key Features	Applications	Reference
(4-Allylpiperazino)(2-thienyl)methanone	2-Thienyl	Sulfur atom enables π-conjugation	Drug design, optoelectronics	Inferred
5-(tert-Butyl)-2-thienylmethanone	2-Thienyl and tert-butyl-thienyl	Steric hindrance from tert-butyl group	Metabolic studies
TPA-T-DCV-Ph-F (fluorophenyl methanone)	4-Fluorophenyl	Electron-withdrawing fluorine enhances charge transport	Organic photovoltaics

Key Observations :

• Electronic Effects : Fluorine in TPA-T-DCV-Ph-F improves electron affinity, whereas the thienyl group in the target compound may favor charge delocalization.